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Compound of Interest

Compound Name: Disperse Black 9

Cat. No.: B079072 Get Quote

An In-depth Technical Guide to Disperse Black 9
For Researchers, Scientists, and Drug Development Professionals

This technical guide provides a comprehensive overview of the chemical and physical

properties, synthesis, and analysis of Disperse Black 9, a monoazo dye primarily utilized in

the textile industry for dyeing synthetic fibers and in cosmetics for non-oxidative hair coloring

formulations.

Core Properties of Disperse Black 9
Disperse Black 9 is chemically identified as 2,2'-[[4-[(4-

aminophenyl)azo]phenyl]imino]bisethanol. It is characterized by its low water solubility, which

makes it suitable for application on hydrophobic materials such as polyester.

Quantitative Data Summary
The key quantitative properties of Disperse Black 9 are summarized in the table below for

easy reference.
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Property Value

Molecular Formula C₁₆H₂₀N₄O₂

Molecular Weight 300.36 g/mol [1][2][3][4]

CAS Number 20721-50-0[1][2][4][5]

Deprecated CAS Number 12222-69-4[3][4]

Melting Point 157 - 160 °C[2][4][5]

Log P (calculated) 2.50[4]

Purity (Commercial) ≥ 97%[2][6]

Experimental Protocols
This section details the methodologies for the synthesis, analysis, and application of Disperse
Black 9.

Synthesis of Disperse Black 9
The industrial synthesis of Disperse Black 9 is a multi-step process involving diazotization and

an azo coupling reaction.[1]

Materials:

4-nitroaniline

Sodium nitrite (NaNO₂)

Hydrochloric acid (HCl)

N,N-bis(2-hydroxyethyl)aniline (coupling agent)

Reducing agent (for nitro group reduction)

Ice

Procedure:
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Diazotization:

Dissolve 4-nitroaniline in concentrated hydrochloric acid.

Prepare a solution of sodium nitrite in water.

Cool both solutions to 0-5 °C in an ice bath.

Slowly add the sodium nitrite solution to the 4-nitroaniline solution with constant stirring.

This reaction is highly exothermic and maintaining a low temperature is crucial to prevent

the decomposition of the resulting diazonium salt.[1]

Azo Coupling:

Prepare a solution of the coupling agent, N,N-bis(2-hydroxyethyl)aniline.

Slowly add the cold diazonium salt solution to the coupling agent solution. The coupling

reaction will proceed, forming the azo dye intermediate.

Reduction:

The nitro group (-NO₂) on the dye intermediate is then reduced to a primary amino group

(-NH₂) using a suitable reducing agent to yield the final Disperse Black 9 molecule.

Isolation and Purification:

The synthesized dye is isolated from the reaction mixture via filtration.

The crude product is washed with deionized water to remove residual acids and salts.

The purified dye is then dried to obtain a powder. For commercial applications, this powder

may be milled to achieve a uniform particle size.[1]

Analytical Protocol: High-Performance Liquid
Chromatography (HPLC)
HPLC is a primary method for assessing the purity of Disperse Black 9 and for its quantitative

analysis in various matrices. The German standard DIN 54231 outlines a method for the
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analysis of certain disperse dyes.[7]

Instrumentation:

HPLC system with a Photodiode Array (PDA) detector and/or a Mass Spectrometer (MS)

detector.[7][8]

Reversed-phase C18 column.

Sample Preparation (from textile):

Weigh approximately 4 mg of the textile fiber into a beaker.

Add 1.5 mL of an extraction solution (e.g., water:methanol:37% HCl at a 1:1:2 v/v/v ratio).[9]

Heat the sample at 100 °C for 10 minutes.[9]

Cool and filter the extract.

Dry the filtrate and reconstitute in a suitable solvent for injection.[9]

Chromatographic Conditions (General):

Mobile Phase: A gradient elution is typically used, often involving a mixture of an aqueous

buffer and an organic solvent like methanol or acetonitrile.

Detection Wavelength (for PDA): Analysis can be performed at a specific wavelength, for

instance, 436 nm has been used for Disperse Black 9.[4]

Analysis: The retention time and the UV-Vis spectrum of the peak corresponding to Disperse
Black 9 are compared with a reference standard for identification. Quantification is achieved

by comparing the peak area with a calibration curve.

Application Protocol: Dyeing of Polyester Fabric
Disperse dyes are applied to hydrophobic fibers like polyester from a colloidal dispersion in

water.

Materials:
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Polyester fabric, scoured to remove impurities.

Disperse Black 9 dye.

Dispersing agent.

Acetic acid (to adjust pH).

Dyeing carrier (optional, for dyeing at lower temperatures).

Procedure:

Dye Bath Preparation:

Create a paste of the Disperse Black 9 powder with a small amount of a dispersing

agent.

Dilute this paste with water to form the dye bath.

Adjust the pH of the dye bath to an acidic range of 4.5-5.5 using acetic acid.[5][10]

Dyeing Process (High-Temperature Method):

Introduce the wetted polyester fabric into the dye bath at approximately 60 °C.

Slowly raise the temperature of the dye bath to 130 °C over 30-45 minutes.[10]

Maintain this temperature for about 60 minutes to allow the dye to diffuse into the

polyester fibers.[10]

Rinsing and Washing:

After dyeing, the fabric is rinsed thoroughly to remove any loose dye on the surface.

A reduction clearing process may be employed to improve wash fastness.

Finally, the fabric is washed and dried.
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Visualized Workflows
The following diagrams illustrate the key processes involving Disperse Black 9.

Synthesis Workflow for Disperse Black 9

1. Diazotization

2. Azo Coupling

3. Reduction

4. Isolation & Purification

4-Nitroaniline
+ HCl

Diazonium Salt Formation
(0-5 °C)

Sodium Nitrite
Solution

Azo Dye Intermediate

Coupling Reaction

N,N-bis(2-hydroxyethyl)aniline

Nitro Group Reduction

Filtration

Washing

Drying

Final Product:
Disperse Black 9
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Caption: A diagram illustrating the multi-step synthesis of Disperse Black 9.

Analytical Workflow for Disperse Black 9 using HPLC
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Caption: A generalized workflow for the analysis of Disperse Black 9 in textiles.
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Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide

accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]
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Need Industrial/Bulk Grade? Request Custom Synthesis Quote

BenchChem
Our mission is to be the trusted global source of

essential and advanced chemicals, empowering

scientists and researchers to drive progress in science

and industry.

Contact

Address: 3281 E Guasti Rd

Ontario, CA 91761, United States

Phone: (601) 213-4426

Email: info@benchchem.com
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